Cas no 25680-07-3 (5,12-Naphthacenedione,1-amino-6,11-dihydroxy-)

• Product name: 5,12-Naphthacenedione,1-amino-6,11-dihydroxy-
• CAS No: 25680-07-3
• MF: C₁₈H₁₁NO₄
• MW: 305.28424
• CID: 274036
• PubChem ID: 98539

5,12-Naphthacenedione,1-amino-6,11-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,1-amino-6,11-dihydroxy-
• 1-amino-6,11-dihydroxytetracene-5,12-dione
• 1-Amino-6,11-dihydroxy-5,10-naphthacenchinon
• 1-Amino-6,11-dihydroxy-5,12-naphthacenedione
• 1-Amino-6,11-dihydroxy-5,12-naphthacenequinone
• AC1L408P
• AC1Q6ONA
• AR-1C1512
• BRN 3002103
• NSC145889
• NSC 145889
• NSC-145889
• 5,12-Naphthacenedione, 1-amino-6,11-dihydroxy-
• 25680-07-3
• DTXSID60180377

• Inchi： InChI=1S/C18H11NO4/c19-11-7-3-6-10-12(11)18(23)14-13(17(10)22)15(20)8-4-1-2-5-9(8)16(14)21/h1-7,20-21H,19H2
• InChI Key： GMFQZOJLRGORRD-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2=C1C(C1=C(O)C3C=CC=CC=3C(O)=C1C2=O)=O

Computed Properties

• Exact Mass: 305.06883
• Monoisotopic Mass: 305.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 100.62
• LogP: 3.18980